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Compound of Interest

Compound Name: Fenclozic Acid

Cat. No.: B102136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fenclozic acid is a non-steroidal anti-inflammatory drug (NSAID) with analgesic and

antipyretic properties that has been utilized in various research applications.[1] Proper

preparation of stock solutions is critical for ensuring accurate and reproducible results in cell

culture experiments. This document provides detailed protocols and data for the preparation of

fenclozic acid stock solutions, ensuring consistency and reliability in your research.

Physicochemical Properties
A thorough understanding of the physicochemical properties of fenclozic acid is essential for

its effective use in experimental settings.
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Property Value Source

Molecular Weight 253.70 g/mol [2][3][4][5]

Appearance Colorless crystalline solid

Solubility

Soluble in most organic

solvents, sparingly soluble in

water. In Dimethyl Sulfoxide

(DMSO), solubility is ≥ 100

mg/mL (394.17 mM).

Storage (Powder)
-20°C for 3 years, 4°C for 2

years

Storage (in DMSO)
-80°C for 6 months, -20°C for 1

month

Experimental Protocols
This section provides a detailed methodology for the preparation of a 10 mM fenclozic acid
stock solution in DMSO.

Materials
Fenclozic acid powder (purity ≥ 99%)

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Pre-weighing Preparation: In a sterile environment (e.g., a laminar flow hood), carefully

weigh out 2.537 mg of fenclozic acid powder using an analytical balance. The use of sterile

weighing paper or a sterile microcentrifuge tube is recommended.

Solvent Addition: Transfer the weighed fenclozic acid to a sterile microcentrifuge tube.

Using a calibrated micropipette, add 1 mL of cell culture grade DMSO to the tube.

Dissolution: Tightly cap the tube and vortex the solution until the fenclozic acid is

completely dissolved. Visually inspect the solution against a light source to ensure there are

no visible particles. The solution should be clear.

Sterilization (Optional but Recommended): If the intended application requires absolute

sterility, the stock solution can be filter-sterilized using a 0.22 µm syringe filter that is

compatible with DMSO.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade

the compound. Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.

Preparation of Working Solutions
For cell culture experiments, the concentrated stock solution must be diluted to the final desired

concentration in the cell culture medium.

Example: Preparing a 100 µM working solution from a 10 mM stock:

Thaw a single aliquot of the 10 mM fenclozic acid stock solution at room temperature.

In a sterile tube, add 990 µL of pre-warmed cell culture medium.

Add 10 µL of the 10 mM fenclozic acid stock solution to the cell culture medium.

Gently mix the solution by pipetting up and down or by inverting the tube.

This results in a 1:100 dilution, yielding a final concentration of 100 µM fenclozic acid. The

final DMSO concentration in the culture medium will be 0.1%, a level generally well-tolerated

by most cell lines.
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Note: It is crucial to prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium without the drug.

Workflow Diagram
The following diagram illustrates the key steps in the preparation of fenclozic acid stock

solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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